Cas no 1987007-67-9 (3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide)

• Product Name: 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide
• CAS No: 1987007-67-9
• MF: C₇H₅F₄N₃O
• MW: 223.12771487236
• MDL: MFCD28977451
• CID: 4710217
• Update Time: 2025-06-10

3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(trifluoromethyl)-pyridine-2-carbohydrazide
• 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide

• MDL： MFCD28977451
• Inchi： 1S/C7H5F4N3O/c8-4-1-3(7(9,10)11)2-13-5(4)6(15)14-12/h1-2H,12H2,(H,14,15)
• InChI Key： OFEKLUXNJMKRQM-UHFFFAOYSA-N
• SMILES： FC1C(C(NN)=O)=NC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Topological Polar Surface Area: 68

Additional information on 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide

Research Brief on 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide (CAS: 1987007-67-9): Recent Advances and Applications

3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide (CAS: 1987007-67-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of antimicrobial and anticancer agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, synthetic pathways, and emerging applications in drug discovery.

One of the most notable advancements in the study of 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide is its incorporation into heterocyclic scaffolds designed to target specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of inhibitors targeting bacterial DNA gyrase, a critical enzyme for microbial replication. The study reported that derivatives of this compound exhibited potent activity against multidrug-resistant strains of Staphylococcus aureus, with minimal cytotoxicity to human cells.

In addition to its antimicrobial potential, recent research has explored the anticancer properties of 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide derivatives. A team at the University of Cambridge identified its role in modulating the activity of protein kinases involved in tumor proliferation. By incorporating this compound into a series of small-molecule inhibitors, researchers achieved selective inhibition of oncogenic kinases while sparing normal cellular functions. These findings were further validated in preclinical models, where the derivatives showed promising tumor regression in xenograft studies.

The synthetic accessibility of 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide has also been a focus of recent investigations. A 2024 publication in Organic Letters detailed a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions, significantly improving the scalability of production for industrial applications. This methodological advancement addresses previous challenges related to yield and purity, making the compound more accessible for large-scale pharmaceutical development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide. Current research is focused on enhancing bioavailability and reducing metabolic instability, with several groups exploring prodrug strategies and formulation technologies. Collaborative efforts between academic and industrial researchers are expected to drive further innovations in this area, potentially leading to clinical candidates in the near future.

In conclusion, 3-Fluoro-5-(trifluoromethyl)pyridine-2-carbohydrazide (CAS: 1987007-67-9) represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span antimicrobial and anticancer therapies, supported by robust synthetic methodologies and growing mechanistic understanding. Continued research into its derivatives and their biological targets will likely uncover additional therapeutic opportunities, solidifying its importance in the chemical biology and pharmaceutical landscapes.